3,4-dimethoxypyridin-2-amine
Overview
Description
3,4-Dimethoxypyridin-2-amine is a chemical compound with the molecular formula C7H10N2O2 . It is also known by other names such as 2-Pyridinamine, 3,4-dimethoxy- .
Molecular Structure Analysis
The molecular structure of 3,4-dimethoxypyridin-2-amine consists of a pyridine ring with two methoxy groups (-OCH3) at the 3rd and 4th positions and an amine group (-NH2) at the 2nd position .Physical And Chemical Properties Analysis
The physical and chemical properties of 3,4-dimethoxypyridin-2-amine include a molecular weight of 154.167 Da and a monoisotopic mass of 154.074234 Da .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,4-dimethoxypyridin-2-amine involves the conversion of 2,3-dimethoxypyridine to the desired product through a series of reactions.", "Starting Materials": [ "2,3-dimethoxypyridine", "ammonia", "hydrogen gas", "palladium on carbon catalyst", "sodium borohydride", "acetic acid", "sodium hydroxide", "water" ], "Reaction": [ "2,3-dimethoxypyridine is reacted with ammonia in the presence of hydrogen gas and a palladium on carbon catalyst to form 2-amino-3,4-dimethoxypyridine.", "The resulting product is then reduced with sodium borohydride in acetic acid to form 3,4-dimethoxypyridin-2-amine.", "The final step involves the addition of sodium hydroxide to the reaction mixture to neutralize the acetic acid and the product is isolated by filtration and washed with water." ] } | |
CAS RN |
1211578-58-3 |
Product Name |
3,4-dimethoxypyridin-2-amine |
Molecular Formula |
C7H10N2O2 |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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